4-Methoxy-3-sulfanylbenzoic acid
Cat. No. B8728285
M. Wt: 184.21 g/mol
InChI Key: ZXLTVSPLSCEBDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:18][C:19](=[O:20])[OH:21].[Cl-:16].[Cl:1][S:2](=[O:3])(=[O:4])[c:5]1[cH:6][c:7]([C:8](=[O:9])[OH:10])[cH:11][cH:12][c:13]1[O:14][CH3:15].[ClH:22].[OH2:17]>>[SH:2][c:5]1[cH:6][c:7]([C:8](=[O:9])[OH:10])[cH:11][cH:12][c:13]1[O:14][CH3:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CC(=O)O
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
[Cl-]
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Name
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|
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Quantity
|
Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
|
COc1ccc(C(=O)O)cc1S(=O)(=O)Cl
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|
Name
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
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Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1ccc(C(=O)O)cc1S
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
